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Compound of Interest

Compound Name: Algestone acetophenide

CAS No.: 1179-87-9

Cat. No.: B072495 Get Quote

Abstract & Scope
Algestone Acetophenide (Dihydroxyprogesterone acetophenide, DHPA) is a synthetic

progestin utilized extensively in contraceptive research and estrus synchronization.[1][2][3] Its

high lipophilicity (LogP ~4.6) and negligible aqueous solubility present significant challenges for

experimental handling. This guide provides validated protocols for preparing stable stock

solutions for in vitro cellular assays and in vivo depot formulations, ensuring bioavailability and

reproducibility.

Chemical Profile & Physicochemical Properties[2][3]
[4][5][6][7]
Understanding the solute's properties is the first step in successful formulation.
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Property Data Relevance to Protocol

CAS Number 24356-94-3
Verification of identity.[1][3][4]

[5]

Molecular Weight 448.59 g/mol
Calculation of Molar (M)

concentrations.[4]

Formula C₂₉H₃₆O₄
Hydrophobic steroid ester

structure.

Solubility (Water) < 0.1 mg/mL
Insoluble. Requires organic co-

solvents or oil vehicles.[4]

Solubility (DMSO) ~20 mg/mL
Primary solvent for in vitro

stocks.

Solubility (Ethanol) ~25 mg/mL

Alternative solvent; volatile,

risk of concentration change.

[1]

Solubility (Oils) Soluble

Requires Benzyl Benzoate as

a solubilizer for high

concentrations.

Stability Light Sensitive Store in amber vials.

Decision Framework: Solvent Selection
The choice of solvent system is dictated strictly by the downstream application. Do not use

DMSO for in vivo injections if a slow-release depot effect is required.[1][4][5]
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Figure 1: Decision tree for selecting the appropriate solvent vehicle based on experimental

endpoint.[1][4][5]

Protocol A: Preparation of In Vitro Stock Solution
(DMSO)
Target Concentration: 10 mM (Standard Stock) Volume: 1 mL Storage: -20°C (Stable for 1

month)

Reagents & Equipment[1][8]
Algestone Acetophenide (Purity ≥98%)[1][4][5][6]

Dimethyl Sulfoxide (DMSO), anhydrous, cell-culture grade (≥99.9%)[1][4][5]
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Amber glass HPLC vials (2 mL) with PTFE-lined caps[1][4][5]

Analytical balance (readability 0.01 mg)[1][4][5]

Vortex mixer[1][4]

Step-by-Step Procedure
Calculate Mass: To prepare 1 mL of a 10 mM solution:

Practical Tip: It is difficult to weigh exactly 4.49 mg. Weigh approximately 4.5–5.0 mg and
adjust the DMSO volume to achieve exactly 10 mM.

Weighing:

Tare the amber glass vial.

Weigh ~4.5 mg of Algestone Acetophenide directly into the vial. Record exact mass

(e.g.,

).[1][4]

Volume Adjustment: Calculate the required DMSO volume (

) for the recorded mass:

Example: If

:

[1][4][5]

Dissolution:

Add the calculated volume of anhydrous DMSO.

Vortex vigorously for 30–60 seconds.

QC Check: Inspect against light. The solution must be perfectly clear. If particles persist,

sonicate for 5 minutes at room temperature.
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Aliquoting & Storage:

Aliquot into smaller volumes (e.g., 50 µL) to avoid freeze-thaw cycles.

Store at -20°C.

Usage: When dosing cells, dilute at least 1:1000 into media to keep DMSO concentration

≤ 0.1% to avoid solvent toxicity.

Protocol B: Preparation of In Vivo Oil Depot
Formulation
Application: Intramuscular (IM) injection for sustained release (14–30 days).[1][4] Vehicle:

Benzyl Benzoate / Castor Oil (40:60 v/v).[4] Rationale: Algestone Acetophenide is practically

insoluble in pure vegetable oils.[4] Benzyl benzoate acts as a solubilizer and viscosity reducer,

while castor oil provides the depot matrix.

Reagents
Algestone Acetophenide[1][2][3][4][5][7][8][9][10]

Benzyl Benzoate (USP/Ph.Eur grade)[1][4][5]

Castor Oil (Refined, USP/Ph.Eur grade)[1]

Benzyl Alcohol (Optional, 1-2% v/v as preservative/anesthetic)[1][4][5]

0.22 µm Hydrophobic PTFE Syringe Filter[1][4]

Sterile glass vial (sealed)

Workflow Diagram

1. Weigh DHPA Powder 2. Dissolve in
Benzyl Benzoate (40%)

3. Add Castor Oil (60%)
& Mix

4. Heat (40-50°C)
to Clarify

5. Sterile Filter
(0.22 µm PTFE)
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Figure 2: Formulation workflow for creating a sterile, oil-based injectable solution.

Step-by-Step Procedure (Example: 10 mL Batch at 150
mg/mL)

Vehicle Preparation (Pre-Mix):

Combine 4 mL of Benzyl Benzoate and 6 mL of Castor Oil.

Vortex to mix thoroughly.

Solubilization:

Weigh 1500 mg (1.5 g) of Algestone Acetophenide into a depyrogenated glass beaker.

Add approx. 70% of the final vehicle volume (approx. 7 mL of the BB/Castor Oil mix).

Critical Step: Add a magnetic stir bar and heat gently to 40–50°C while stirring. The heat is

necessary to drive the steroid into the oil phase efficiently.

Stir until completely dissolved (clear, yellow oil).

Final Volume Adjustment:

Transfer the solution to a volumetric cylinder (or use weight if density is known; density of

this mix is ~1.02 g/mL).

Add the remaining vehicle to bring the total volume to 10 mL.

Stir for an additional 5 minutes.

Sterilization:

Oil formulations are viscous and difficult to filter.

Use a 0.22 µm PTFE (Hydrophobic) syringe filter.[4]
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Tip: Warm the oil to 37°C immediately before filtration to lower viscosity and reduce back-

pressure.[4][5]

Filter directly into a sterile, crimp-sealed vial.

Quality Control & Stability
Test Method Acceptance Criteria

Visual Inspection Lamp/White Background

Clear, pale yellow solution.[1]

[4][5] No particulate matter or

precipitation.

Precipitation Check Dilution Test (1:10 in water)

In Vitro stocks: Should form a

cloudy suspension immediately

(confirms high hydrophobicity).

[4]

Purity/Stability HPLC-UV (240-250 nm)
≥ 98% peak area.[1][4][5][6] No

degradation peaks >0.5%.

Important Note on Aqueous Dilution: When adding the DMSO stock to cell culture media, do

not add the stock to a static volume of media.

Correct: Vortex the media while slowly piping the DMSO stock into the vortex cone.

Why? This prevents local high concentrations of DMSO that cause the steroid to "crash out"

(precipitate) before it can disperse.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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